Journal Name:iScience
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iScience ( IF 0 ) Pub Date: 2023-05-19 , DOI:
10.1016/j.crgsc.2023.100363
Cellulose nanofibrils (CNFs) were produced from bleached eucalyptus kraft pulp using microfluidization varying the number of passes through the microfluidizer. CNFs were processed into dry films to elucidate the effect of CNFs morphology on the physical, optical and barrier properties of the films. As the number of passes through the microfluidizer increased, the fibril diameter and degree of polymerization decreased. A higher number of passes produced CNFs with smaller diameter resulting in CNF films with smaller root mean surface (RMS) roughness, higher tensile strength and Young's modulus, and higher transparency. CNF films with lower porosity had lower water vapor permeability (WVP) at 50% RH (better barrier properties), but the number of passes did not significantly affect water vapor permeability at 90% RH or oxygen permeability at 50% RH or 90% RH. Increasing the number of microfluidization passes resulted in CNF films with higher density, lower crystallinity, and higher water accessibility. The results suggest that the physical properties, such as density, of the film were more dominant for the mechanism of WVP compared with crystallinity and water accessibility. A model of water vapor transmission through the CNF film was proposed. By establishing a relationship between CNFs morphology and performance characteristics of corresponding films, especially for barrier properties, insights were obtained that would be beneficial for food packaging applications.
iScience ( IF 0 ) Pub Date: 2022-06-06 , DOI:
10.1016/j.crgsc.2022.100322
After the consumption of the edible part, the citrus fruits are thrown into landfills generating serious pollution and disposal problems. Therefore, the use of citrus fruits for engineering applications has a dual purpose: to generate wealth from waste as an efficient reduction of solid waste. The main objective was to obtain silica-based materials from the precursor (TEOS), replacing acetic acid in acid hydrolysis with different parts of a lemon: peel, juice and peel ethanol extract.The solids obtained were characterized with different techniques such as TEM, SEM, FT-IR, potentiometric titration and XRD. TEM and SEM images were compared with the synthesized pure silica to contrast the morphology of the acidic hydrolysis with lemon. It can be concluded, in general terms, that the proposed objectives have been achieved, since materials were synthesized through a simple and fast method of obtaining, which allowed their inclusion in oxidic matrices. Until now, few attempts have been made to highlight the renewability of reagents used in the synthesis or to incorporate bio-based catalytic processes in larger scales. However, this research contributes to areas of environmentally friendly materials and synthesis, due to the synthesized solids could be used as a support in eco-catalysts.
iScience ( IF 0 ) Pub Date: 2022-04-11 , DOI:
10.1016/j.crgsc.2022.100313
The electrosynthesis methods are cheaper and greener route as electrons are used as a source of reagent to carry out redox reactions. The addition or removal of electrons to/from an organic molecule generates an active molecule which is transformed into products. With the availability of commercial reaction cells, electrodes, and power supplies modern synthesis laboratories seek alternative electrochemical assisted synthesis pathways for organic transformations. The review paper covers brief introduction of electro-organic conversions to the readers followed by its recent development and its present status in Heck electrocatalysis. The reaction of an olefin with aryl or vinyl halide is known as the Heck reaction and is an important tool in organic synthesis. Traditional heck catalysis suffers from the polymerization of an active Pd(0) to inactive palladium black that leads to loss of catalysis with time. An electrochemical technique offers the advantage of regenerating true active Pd(0) species under the circulation of current. Under electrolysis there is a continuous and steady generation of active catalyst concentration which is beneficial for the overall yield of the reaction. Different Pd, Ni, and Co catalysts that were explored in Heck electrochemical process are discussed, focus is put on the in-situ electrochemical generation of true catalytic active species. Electrochemical Heck reaction is an emerging area and exhibits enhanced catalytic efficiency and with improved technique scopes to in-depth mechanistic sights.
iScience ( IF 0 ) Pub Date: 2023-03-20 , DOI:
10.1016/j.crgsc.2023.100361
In this study, extracts obtained from ginger rhizomes (Zingiber officinale) and chewing sponge-"Sawere" (Acacia kamerunensis) by cold maceration were used in the production of mouthwash solutions at the following concentrations: 10 mg/mL, 20 mg/mL, 50 mg/mL, and 75 mg/mL for ginger extract and 10 mg/mL only for "Sawere" extract. The solutions were tested for antimicrobial activity among seven candidates on three consecutive days. Results indicated that ginger mouthwash solution of 75 mg/mL concentration had the highest antimicrobial activity of 83.3 ± 2.5%, swiftly followed by ginger mouthwash solution of concentrations 50 mg/mL, 20 mg/mL and 10 mg/mL at 75.0 ± 2.5%, 47.9 ± 1.7% and 39.2 ± 2.0% respectively. This appeared to indicate that concentration and percentage inhibition in the ginger extract has a linear relationship. The 10 mg/mL concentration of Sawere extract solution exhibited very minimal antimicrobial activity at 0.2 ± 7.5%. GC-MS and FTIR analysis showed the presence of antimicrobial and anti-inflammatory compounds such as gingerol, neric acid, and squalene as well as other compounds such as 7- epi-cis-sesquiabinene present in both extracts. Gingerol was observed to demonstrate the highest peak in the ginger extract at a retention time of 17.484 whereas squalene exhibited the highest peak in sawere extract at a retention time of 17.811 in the GC-MS analysis. The FTIR analysis identified some functional groups in both the ginger and the sawere extracts including phenolics, alcohols, carboxylic acids, and alkane functional groups. This research successfully demonstrated the possibility of using ginger extracts and sawere extracts as safer active ingredient alternatives in the making of mouthwash.
iScience ( IF 0 ) Pub Date: 2022-10-27 , DOI:
10.1016/j.crgsc.2022.100340
The need for food has drastically increased with the world population's unprecedented growth, which consequently raised agricultural production. The increased agricultural and food production as a whole has resulted in the generation of enormous amounts of food waste, which is now posing a threat to both the environment and humanity. To address these issues, it is now crucial to persuade people to use promising green technologies to manage and valorize agri-food waste into valuable food additives. The recovery of value-added pigments from agri-food waste as natural food colorants is one of the new business prospects being created by approaches influenced by the circular economy model that have been continuously growing globally. These natural pigments are expected to substantially impact the development of functional foods and offer a wealth of bio-therapeutic potential. The production of naturally safe food pigments from the agri-food waste offers a greener approach within circular economy concept while avoiding the use of synthetic-petro-based colourants from the food chain. This also promotes the incorporation of natural food pigments obtained through sustainable resources. This state-of-the-art graphical review focused on the recent advances in green valorization technologies of agri-food waste to exploit natural plant pigments and their relation to sustainable food production and green circular economy.
iScience ( IF 0 ) Pub Date: 2022-04-06 , DOI:
10.1016/j.crgsc.2022.100311
Gold nanoparticles are synthesized by reducing Au ions using the liquid metabolic waste of Indian Gir cow (A-2) urine. Various bio-molecules present in cow urine are effectively used to reduce gold ions to gold nanoparticles in a single step. The synthesized nanomaterials were characterized using advanced characterizations which ensures the formation of gold in nano form. We characterized the commercially available Ayurvedic medicine Swarna Bhasma which contains nano-gold synthesized according to ancient Indian literature. The synthesized bio-inspired AuNPs show potential antimicrobial and antioxidant activities. Then the biological activity of these two samples was comparatively studied.
iScience ( IF 0 ) Pub Date: 2023-06-19 , DOI:
10.1016/j.crgsc.2023.100368
One of the prominent issues of the environment is water quality deterioration due to release of industrial wastewater containing heavy metals. This research work focused on the synthesis of mesoporous magnetic iron oxide-aluminum silicate (Fe3O4-Al2SiO5) adsorbent via deposition-precipitation method and to assess its efficiency for chromium (VI) adsorption. The study demonstrated that the prepared mesoporous adsorbent exhibit large surface area (476.0 m2g-1) and mesoporous structure, which enhances the adsorbate adsorption. From the results it was noticed that maximum removal (99.9%) was occurring at neutral pH and the adsorption data was find in best fitting to both Langmuir isotherm as well as with pseudo-second-order kinetic models. The study further concluded that the mesoporous adsorbent can be reused following several cycles and that very slight effect of coexisting competitive ions was noticed. The study recommends that after further modification and activation, the desired mesoporous adsorbent material could be utilized for water purification at industrial level.
iScience ( IF 0 ) Pub Date: 2022-12-09 , DOI:
10.1016/j.crgsc.2022.100349
Hydrogels are desirable biomaterials because of their innovative organization structure, which allows them to function with a wide range of hydrophilicity and biocompatibility. Hydrogels, on the other hand, possess sensitive physical characteristics when coupled with live tissue. In the current work, metformin hydrogen chloride (metformin HCl)- loaded the original [Gum ghatti-cl-Poly(N-isopropyl acrylamide-co-acrylic corrosive)/CoFe2O4] nanocomposite hydrogel were orchestrated through the free extreme polymerization strategy utilizing ammonium persulfate (APS) as initiator and N, N′-methylene bis-acrylamide (MBA) as a cross-connecting specialist to eliminate the metformin hydrochloride drug from watery arrangements. The influence of numerous parameters on the amount of adsorbate, including pH, temperature, equilibrium time, and adsorbate weight, was investigated, and the ideal conditions for preparing adsorbate were determined. The hydrogel was characterized using FTIR, XRD, AFM, FESEM, and TGA methods. Three powerful models viz. pseudo-first order, pseudo-second order, and intraparticle scattering model, were used and fitted to the equilibrium data to choose the adsorption part of metformin adsorption onto Gg-cl-poly(NIPA-co-AA)/CoFe2O4 nanocomposite hydrogel. The adsorption isotherm information was explored with the assistance of four isotherm models viz. Langmuir, Freundlich, Temkin and Dubinin-Radushkevich (DRK) isotherms. The metformin adsorption process followed the pseudo-second-order model and Langmuir adsorption isotherm with a most extreme adsorption limit of 151.07 mg/g. To investigate the adsorption nature and promptness metformin, a couple of thermodynamic limits were estimated and observed that the adsorption system is exothermic and unconstrained.
iScience ( IF 0 ) Pub Date: 2022-06-23 , DOI:
10.1016/j.crgsc.2022.100324
Sustainable small molecule Active Pharmaceutical Ingredient (API) manufacturing starts at the onset of route development by employing a Green-by-Design strategy. Reliable metrics are imperative for setting targets and measuring process improvements throughout the development cycle. This article reviews some of the many tools and methods established to analyze and assess the greenness and sustainability of a process, each of which highlights different aspects of process efficiency, waste formation or overall environmental impact reduction. Most calculations, such as process mass intensity (PMI), are mass-based and do not consider the types of raw materials used. In contrast, a full life cycle assessment (LCA) offers detailed information about the “cradle to grave” environmental impact of a manufacturing route and its specific resources, but the high data requirements and long timelines are not conducive for multiple processes or repeated assessments during process optimization. To address these challenges, we introduce a Streamlined PMI-LCA Tool, developed in collaboration with the ACS Green Chemistry Institute Pharmaceutical Roundtable (ACS GCIPR), that combines PMI with a “cradle to gate” approach to include the environmental footprint of the synthesis’ raw materials. The frequent re-evaluation of a process continuously highlights areas for improvement and guides the prioritization of process development activities to effectively and rapidly achieve a Green-by-Design commercial synthetic route. The utility of this approach to Green-by-Design is demonstrated with the reduction of PMI for MK-7264 from 366 to 88 over the course of process development.
iScience ( IF 0 ) Pub Date: 2023-05-26 , DOI:
10.1016/j.crgsc.2023.100364
CO2 capture techniques are being developed faster by developing models that predict the solubility of CO2 in various solvents. Artificial neural network (ANN) model is developed in the current study to predict the solubility of CO2 in CH3OH + H2O system. Correlations can predict CO2 solubility in liquids (in different mole fractions) for the temperatures of 258–390.0 K and pressure of 0–10 MPa, respectively. In this study, prediction data for the pressure essential to dissolve CO2 in methanol solution are reported for temperature of 258–395.0 K. Multi-layer perceptron (MLP) and radial basis functions (RBF) were applied in this study. The predictions of solubility of carbon dioxide in mixtures of water and methanol are more accurate with MLP-ANN (artificial neural network) than RBF-ANN. The proposed models and reports of experimental data on CO2 partial pressure are found to be in good agreement. It has been found that the ANN technique provides high accuracy and good prediction. As a result, the correlation coefficient R2 = 0.99 was highly accurate and the mean square error (MSE) was less than 0.1. Levenberg-Marquardt (trainlm) with the lowest MSE measured at 0.00072863 with the strongest regression coefficient (R2). The best MSE validation performance of MLP and RBF networks was 0.0066566 and 0.2166952 at 30 epochs and 50 epochs, respectively. This study showed that the MLP and RBF model explained in this study are suitable to predicting CO2 solubility in methanol solution.
Supplementary Information
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